Cas no 34239-91-3 (Methyl 5-butanoyl-2,4-dihydroxybenzoate)

Methyl 5-butanoyl-2,4-dihydroxybenzoate structure
34239-91-3 structure
Product Name:Methyl 5-butanoyl-2,4-dihydroxybenzoate
CAS No:34239-91-3
MF:C12H14O5
MW:238.236564159393
CID:2822926
Update Time:2023-08-07

Methyl 5-butanoyl-2,4-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-butanoyl-2,4-dihydroxybenzoate
    • Inchi: 1S/C12H14O5/c1-3-4-9(13)7-5-8(12(16)17-2)11(15)6-10(7)14/h5-6,14-15H,3-4H2,1-2H3
    • InChI Key: DRXHVGYNPHOVFC-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=CC(=C(C(=O)OC)C=1)O)O)CCC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 289
  • XLogP3: 2.7
  • Topological Polar Surface Area: 83.8
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